Cas no 2165747-93-1 (trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol)

• Product Name: trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol
• CAS No: 2165747-93-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5812719
• PubChem ID: 93384091
• Update Time: 2025-07-17

trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 4-[(3,4-dimethylphenyl)amino]tetrahydro-, (3S,4R)-
• trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol
• (3S,4R)-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol
• AKOS040823327
• F6545-4919
• 2165747-93-1
• starbld0006336
• (3S,4R)-4-((3,4-Dimethylphenyl)amino)tetrahydrofuran-3-ol

• Inchi： 1S/C12H17NO2/c1-8-3-4-10(5-9(8)2)13-11-6-15-7-12(11)14/h3-5,11-14H,6-7H2,1-2H3/t11-,12-/m1/s1
• InChI Key： VQTLBHIDUYFUFK-VXGBXAGGSA-N
• SMILES： O1C[C@@H](NC2=CC=C(C)C(C)=C2)[C@H](O)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 392.5±42.0 °C(Predicted)
• pka: 14.11±0.40(Predicted)

Additional information on trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol

Comprehensive Overview of trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol (CAS No. 2165747-93-1)

trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol (CAS No. 2165747-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxolan-3-ol backbone and 3,4-dimethylphenyl substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its stereochemical properties, as the trans configuration plays a critical role in its biological activity.

The compound's molecular structure, featuring a furan ring (oxolan) and an amino group linked to a dimethylphenyl moiety, makes it a versatile intermediate for synthesizing more complex molecules. Its hydroxyl group at the 3-position enhances its solubility and reactivity, which is crucial for its use in bioconjugation and prodrug development. These attributes align with current trends in targeted drug delivery and precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

In recent years, the demand for high-purity intermediates like trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol has surged due to advancements in small-molecule therapeutics. The compound's potential role in modulating enzyme activity or receptor binding has sparked interest in its application for neurodegenerative diseases and metabolic disorders, both of which are high-priority areas in global health research. Additionally, its structural features are being explored in catalysis and material science, demonstrating its cross-disciplinary relevance.

From a synthetic chemistry perspective, CAS No. 2165747-93-1 is often discussed in the context of stereoselective synthesis and green chemistry. Researchers are investigating eco-friendly methods to produce this compound, such as microwave-assisted reactions or biocatalytic approaches, to reduce waste and energy consumption. This aligns with the growing emphasis on sustainable chemistry in both academic and industrial settings.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol, ensuring its purity and stability for further applications. The compound's chromatographic behavior and spectroscopic fingerprints are well-documented, aiding in its identification and quality control. These details are critical for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

Given the rising interest in personalized medicine and computational drug design, CAS No. 2165747-93-1 is also being evaluated in in silico models to predict its interactions with biological targets. Such studies leverage molecular docking and quantitative structure-activity relationship (QSAR) analyses, which are increasingly popular among chemists and pharmacologists. This computational focus addresses common search queries like "how to predict drug-likeness of small molecules" or "best tools for molecular modeling."

In summary, trans-4-[(3,4-dimethylphenyl)amino]oxolan-3-ol represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to sustainable synthesis—reflect broader trends in science and technology. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both peer-reviewed literature and industry discussions.